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Compound of Interest

Compound Name: Mordant Orange 6

Cat. No.: B606671

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mordant Orange 6, identified by CAS number 3564-27-0 and C.I. 26520, is a double azo class
dye.[1] Its primary application is in the textile industry for dyeing materials such as wool, silk,
nylon, and leather.[1][2] While not a substance typically used in direct drug development
research, its presence in various materials and potential as a staining agent necessitates a
thorough understanding of its safety and handling protocols for laboratory personnel. This
guide provides an in-depth overview of the material's properties, safety considerations, and
handling procedures to ensure its safe management in a research environment.

Material Properties and Identification

A clear identification of Mordant Orange 6 is critical for safety and handling. Below is a
summary of its key properties.
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Property Value Reference
disodium;4-[[4-[(3-carboxy-4-

Chemical Name oxidophenyl)diazenyl]phenyl]ldi  N/A
azenyllbenzenesulfonate

CAS Number 3564-27-0 [1][3]

C.l. Number 26520 [1]

Molecular Formula C19H12N4aNaz206S [1]

Molecular Weight 470.37 g/mol [1]

Appearance Reddish-orange powder [2]
Soluble in water (80 g/L at

Solubility 80°C), slightly soluble in [11[2]

ethanol and acetone.

Safety and Toxicology

While specific quantitative toxicological data such as an LD50 for Mordant Orange 6 is not

readily available in the reviewed literature, the substance should be handled with care based

on the known hazards of similar chemical compounds.

Hazard Summary

Hazard

Description

Acute Oral Toxicity

Harmful if swallowed.

Eye Irritation

Causes serious eye irritation.

Skin Irritation

May cause skin irritation.

Inhalation

May cause respiratory tract irritation.

GHS Hazard Statements

e H302: Harmful if swallowed.
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e H319: Causes serious eye irritation.

GHS Precautionary Statements

e P264: Wash skin thoroughly after handling.
o P270: Do not eat, drink or smoke when using this product.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P337+P313: If eye irritation persists: Get medical advice/attention.

e P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols and Handling Procedures

Given the limited information on specific experimental uses in a research context, the following
protocols are based on general best practices for handling powdered dyes in a laboratory
setting.

Personal Protective Equipment (PPE) Workflow

The following diagram outlines the necessary personal protective equipment and the workflow
for its use when handling Mordant Orange 6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b606671?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/mordant-dyes/mordant-orange-6.html
https://www.dyestuffscn.com/dyestuff/mordant-dyes/mordant-orange-6.html
https://www.dyestuffscn.com/dyestuff/mordant-dyes/mordant-orange-6.html
https://www.medchemexpress.com/mordant-orange-6.html
https://www.benchchem.com/product/b606671#safety-handling-and-msds-for-mordant-orange-6
https://www.benchchem.com/product/b606671#safety-handling-and-msds-for-mordant-orange-6
https://www.benchchem.com/product/b606671#safety-handling-and-msds-for-mordant-orange-6
https://www.benchchem.com/product/b606671#safety-handling-and-msds-for-mordant-orange-6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606671?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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